2-(1-naphthalen-1-yltetrazol-5-yl)sulfanyl-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-(1-naphthalen-1-yltetrazol-5-yl)sulfanyl-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C19H16N6O3S2/c20-30(27,28)15-10-8-14(9-11-15)21-18(26)12-29-19-22-23-24-25(19)17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H,21,26)(H2,20,27,28)
• InChI Key: HIEIDEKEJDRYLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C(=NN=N3)SCC(=O)NC4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C19H16N6O3S2
• Molecular Weight: 440.5 g/mol

Description

2-(1-naphthalen-1-yltetrazol-5-yl)sulfanyl-N-(4-sulfamoylphenyl)acetamide, also known as NSC745887, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Design and Synthesis of Novel Compounds

Research efforts have focused on designing and synthesizing novel compounds for a range of applications. For instance, Jing Yang's work on creating N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl]acetamide derivatives demonstrates the utility of naphthalene derivatives in synthetic chemistry, providing a basis for further pharmaceutical and material science research (Yang Jing, 2010).

Anticancer and Antiviral Activity

A significant area of application is in the development of anticancer and antiviral agents. Hamad et al. synthesized a new series of 2-(naphthalen-2-yloxy)-N-[(aryl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]acetamides, which were screened for inhibitory activity against HIV, demonstrating the potential for naphthalene derivatives in antiviral therapy (Hamad et al., 2010). Furthermore, Ravichandiran et al. evaluated the cytotoxic activity of phenylaminosulfanyl-1,4-naphthoquinone derivatives against cancer cell lines, highlighting the therapeutic potential of these compounds in oncology (Ravichandiran et al., 2019).

Nano Catalysis and Material Science

The application of naphthalene derivatives extends to material science and catalysis. Mokhtary and Torabi reported the use of nano magnetite as a catalyst for synthesizing naphthalene-2-ol and acetamide derivatives, showcasing the efficiency of naphthalene-based compounds in facilitating chemical reactions under environmentally friendly conditions (Mokhtary & Torabi, 2017).

Chemical Sensor Development

Chae et al. synthesized a dansyl-based chemosensor incorporating a naphthalene moiety for the detection of Cu2+ ions in aqueous solutions and biological systems. This highlights the use of naphthalene derivatives in developing sensitive and selective sensors for environmental monitoring and biomedical applications (Chae et al., 2019).